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Lucidal foundational research

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lucidal

CAS No.: 252351-96-5

Cat. No.: S3323367

Lucidal: Chemical Profile

The table below summarizes the fundamental chemical information available for Lucidal. Please note that

this data comes from a commercial chemical supplier's website [1].

Property Description

CAS Number  252351-96-5 [1]

IUPAC Name (E,6R)-6-[(3S,5R,10S,13R,14R,17R)-3-hydroxy-4,4,10,13,14-pentamethyl-7-oxo-
1,2,3,5,6,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-2-methylhept-2-
enal [1]

Molecular C30H4603 [1]

Formula

Molecular 454.695 g/mol [1]

Weight

Source Natural compound isolated from the fruit body of Ganoderma lucidum (Reishi/Lingzhi
mushroom) [1]

Purity >98.0% (as offered by the supplier) [1]

Synonyms Lucialdehyde C [1]
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Research Context and Suggested Pathways

While specific data on Lucidal is scarce, the search results indicate it is a triterpenoid, a class of compounds
known for diverse bioactivities in Ganoderma species [2]. This context can guide your foundational

research.

e Leverage Broader Knowledge on Ganoderma Triterpenoids: Since Lucidal is a triterpenoid from
Ganoderma lucidum, the extensive research on other triterpenoids from this mushroom (such as
ganoderic acids) can serve as a valuable starting point. Known activities of these compounds include
antitumor, immunomodulatory, and antimicrobial effects [2]. You could initially assume that Lucidal
may share similar properties or mechanisms of action, which can form the basis of your initial
hypotheses.

e Adopt Modern Phenotypic Screening Approaches: Given the lack of a known molecular target for
Lucidal, a phenotypic drug discovery approach is highly suitable. A modern technique like SAR-MAP
(Structure-Activity Relationships using Multiplexed Activity Profiling) is particularly relevant [3].
This high-throughput, single-cell method uses phospho-specific flow cytometry to measure multiple
hallmark cellular functions (e.g., apoptosis, DNA damage response, key signaling pathway activities)
simultaneously. This allows you to build a detailed bioactivity profile and connect it to the compound's
structure without pre-defined targets [3].
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Suggested foundational research workflow for Lucidal

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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